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Compound of Interest

Compound Name: Methyl 2-methyl-6-phenylbenzoate
CAS No.: 941320-77-0
Cat. No.: B2519071
Get Quote
. J

Executive Summary

Methyl 2-methyl-6-phenylbenzoate is a sterically hindered aromatic ester used primarily as a
research intermediate in organic synthesis. Unlike simple esters, its bulky 2,6-substitution
pattern renders it highly resistant to standard hydrolysis, making laboratory-scale neutralization
ineffective.

Immediate Disposal Directive:

Do NOT attempt to neutralize via basic hydrolysis (saponification) in the lab.

Do NOT dispose of down the drain.

Primary Disposal Path: High-temperature incineration via a licensed hazardous waste
contractor.

Waste Stream: Segregate into Non-Halogenated Organic waste.

Chemical Profile & Hazard Identification
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Understanding the physicochemical properties of this compound is essential for selecting the

correct disposal protocol.

Property

Description

Operational Implication

Chemical Structure

Methyl ester with ortho-methyl
and ortho-phenyl groups.

Steric Hindrance: The carbonyl
carbon is shielded, preventing
rapid degradation. The
compound persists in waste

streams.

Physical State

Viscous oil or low-melting solid

(depending on purity).

May require dissolution in a
solvent for transfer to liquid

waste containers.[1]

Insoluble in water; Soluble in

Hydrophobic: Will form a

separate layer if mixed with

Solubility o
DCM, EtOAc, DMSO. aqueous waste, complicating
disposal.
) ) Classify as Class IIIB
- Combustible (Flash Point > . o
Flammability ) Combustible Liquid for
110°C estimated).
storage.
) ) Segregation: Keep away from
o Stable. Incompatible with o )
Reactivity nitric acid, perchlorates, and

strong oxidizers.[2]

peroxides.

GHS Hazard Classification (Derived)

e H302: Harmful if swallowed.[3][4][5]

e H315/H319: Causes skin and serious eye irritation.[3]

e H412: Harmful to aquatic life with long-lasting effects.

Waste Segregation & Pre-Treatment
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Effective disposal begins at the bench. Because this ester is sterically hindered, it does not

degrade easily.

The "No-Hydrolysis" Rule

Standard laboratory protocols often suggest hydrolyzing esters with NaOH to form water-
soluble carboxylates. Do not apply this to Methyl 2-methyl-6-phenylbenzoate.

e Reasoning: The 2-methyl and 6-phenyl groups block nucleophilic attack at the carbonyl
carbon. Attempting hydrolysis will result in a biphasic mixture of unreacted ester and caustic
soda, creating a more hazardous "Mixed Waste" (Corrosive + Organic) that is expensive to
dispose of.

Segregation Decision Tree

Use the following logic to determine the correct waste container.
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Waste Material Generated
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Figure 1. Waste segregation logic. Ensure the ester is dissolved or contained within the correct
stream to prevent cross-contamination.

Step-by-Step Disposal Protocol
Scenario A: Pure Compound (Expired or Surplus)

+ Container Selection: Use the original container if intact. If not, transfer to a chemically
compatible High-Density Polyethylene (HDPE) or amber glass bottle.

o Labeling: Attach a hazardous waste label.
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o Constituents: "Methyl 2-methyl-6-phenylbenzoate (95%-+)"

o Hazards: Check "Toxic" and "lrritant".[3]

» Secondary Containment: Place the bottle in a secondary tub to prevent leaks during
transport to the central accumulation area.

Scenario B: Reaction Mixture (In Solution)
« |dentify the Solvent:
o If dissolved in Dichloromethane (DCM)
Halogenated Waste.
o If dissolved in Ethyl Acetate/Hexane/Methanol
Non-Halogenated Waste.

» Concentration: If the concentration is >5%, note this on the tag.

e pH Check: Ensure the solution is neutral (pH 6-8). If you attempted an acidic or basic
workup, neutralize the solvent matrix before adding it to the organic waste drum to prevent
drum pressurization.

Scenario C: Contaminated Solids (Gloves, Weigh Boats,
Silica Gel)

e Dry Solids: Silica gel from column chromatography containing the ester must be dried in a
fume hood to remove volatile solvents.

e Bagging: Place dried silica and contaminated PPE (nitrile gloves) into a clear, heavy-duty
hazardous waste bag (6-mil thickness recommended).

e Tagging: Label as "Solid Debris contaminated with Organic Esters".

Spill Response Procedures

In the event of a spill, rapid containment is necessary to prevent environmental release.[3]
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Required PPE: Nitrile gloves (double gloved), lab coat, safety goggles.
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Figure 2: Operational workflow for spill remediation. Note that standard paper towels are
insufficient for larger liquid spills; use vermiculite.

Regulatory Compliance (US Focus)
RCRA Classification

Under the US Resource Conservation and Recovery Act (RCRA), this specific compound is not
a "P-listed" or "U-listed" waste by specific name. However, it is regulated based on
characteristics:

« Ignitability (DO01): If the waste solution has a flash point < 60°C (e.g., if dissolved in Ethyl
Acetate).

¢ Toxicity: While not T-listed, it must be treated as toxic due to the "Harmful if swallowed"
profile.[3]

EPA Waste Code Assignment:

e Pure Substance: Assign "Non-Regulated Chemical Waste" (unless local laws dictate
otherwise) but dispose of via incineration.

 In Solvent: Assign codes based on the solvent (e.g., FOO3 for Acetone/Ethyl Acetate
mixtures, FO02 for DCM mixtures).

Documentation
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Maintain a Waste Manifest tracking the volume generated. Ensure the chemical name "Methyl
2-methyl-6-phenylbenzoate” is written out in full on the manifest to assist the disposal facility
in profiling the waste stream for incineration parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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